Cas no 2567496-53-9 (3-(azetidin-3-yl)bicyclo1.1.1pentane-1-carboxylic acid, trifluoroacetic acid)

3-(azetidin-3-yl)bicyclo1.1.1pentane-1-carboxylic acid, trifluoroacetic acid structure
2567496-53-9 structure
Product Name:3-(azetidin-3-yl)bicyclo1.1.1pentane-1-carboxylic acid, trifluoroacetic acid
CAS No:2567496-53-9
MF:C11H14F3NO4
MW:281.228374004364
MDL:MFCD32879187
CID:5657870
PubChem ID:155822856
Update Time:2023-11-27

3-(azetidin-3-yl)bicyclo1.1.1pentane-1-carboxylic acid, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-27700896
    • 3-(azetidin-3-yl)bicyclo[1.1.1]pentane-1-carboxylic acid; trifluoroacetic acid
    • 2567496-53-9
    • EN300-37374108
    • 3-(Azetidin-3-yl)bicyclo[1.1.1]pentane-1-carboxylic acid;2,2,2-trifluoroacetic acid
    • 3-(azetidin-3-yl)bicyclo1.1.1pentane-1-carboxylic acid, trifluoroacetic acid
    • MDL: MFCD32879187
    • Inchi: 1S/C9H13NO2.C2HF3O2/c11-7(12)9-3-8(4-9,5-9)6-1-10-2-6;3-2(4,5)1(6)7/h6,10H,1-5H2,(H,11,12);(H,6,7)
    • InChI Key: XOLXKHKQBTUGFT-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)(F)F.OC(C12CC(C3CNC3)(C1)C2)=O

Computed Properties

  • Exact Mass: 281.08749241g/mol
  • Monoisotopic Mass: 281.08749241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 321
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.6Ų

3-(azetidin-3-yl)bicyclo1.1.1pentane-1-carboxylic acid, trifluoroacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27700896-1g
3-(azetidin-3-yl)bicyclo[1.1.1]pentane-1-carboxylic acid, trifluoroacetic acid
2567496-53-9 95%
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$2789.0 2023-09-10
Enamine
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3-(azetidin-3-yl)bicyclo[1.1.1]pentane-1-carboxylic acid, trifluoroacetic acid
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$11994.0 2023-09-10
Enamine
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Enamine
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Enamine
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Enamine
EN300-37374108-1.0g
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Enamine
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Enamine
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